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Compound of Interest

Compound Name: 3-Chloro-4-fluoronitrobenzene

Cat. No.: B104753 Get Quote

The proper disposal of 3-Chloro-4-fluoronitrobenzene is critical for ensuring laboratory safety

and environmental protection. This compound is a hazardous substance requiring strict

adherence to established disposal procedures. This guide provides detailed, step-by-step

instructions for researchers, scientists, and drug development professionals to manage and

dispose of this chemical safely.

Hazard Profile and Safety Data
3-Chloro-4-fluoronitrobenzene is a halogenated nitroaromatic compound that presents

multiple health and environmental hazards. It is harmful if swallowed, inhaled, or in contact with

skin, and can cause serious skin and eye irritation. Due to its chemical properties, it is

classified as hazardous waste and must be managed accordingly.
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Parameter Value / Classification Source

Physical State Powder / Solid

CAS Number 350-30-1

GHS Hazard Class

Acute Toxicity, Oral (Category

4)Acute Toxicity, Dermal

(Category 4)Acute Toxicity,

Inhalation (Category 4)Skin

Irritation (Category 2)Eye

Irritation (Category 2)Specific

Target Organ Toxicity - Single

Exposure (Category 3)

Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin

or if inhaled)H315 (Causes

skin irritation)H319 (Causes

serious eye irritation)H335

(May cause respiratory

irritation)

Disposal Classification Hazardous Waste

Waste Stream Halogenated Organic Waste

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe collection, storage, and disposal of 3-
Chloro-4-fluoronitrobenzene waste.

Personal Protective Equipment (PPE) and Preparation
Before handling the chemical waste, ensure all required personal protective equipment is worn.

This is the first line of defense against accidental exposure.

Mandatory PPE:
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Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling outside of a fume hood or if dust formation is likely, a

NIOSH/MSHA-approved respirator (e.g., N95 dust mask) is required.

Work Area: Conduct all waste handling procedures within a chemical fume hood or a well-

ventilated area to minimize inhalation exposure.

Waste Segregation and Collection
Proper segregation is crucial to prevent dangerous chemical reactions and to ensure compliant

disposal. 3-Chloro-4-fluoronitrobenzene is a halogenated organic compound and must be

treated as such.

Identify Waste Stream: Designate a specific, dedicated container for "Halogenated Organic

Solid Waste."

Collect Waste:

For unused or expired product, transfer the chemical directly into the designated waste

container.

For cleaning up spills, carefully sweep the solid material, avoiding dust formation, and

place it into the container.

Collect any contaminated materials (e.g., weighing paper, gloves, wipes) in the same

container.

Prohibited Actions:

DO NOT mix with non-halogenated organic waste, acids, bases, or other reactive

chemicals.
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DO NOT dispose of this chemical down the drain or in regular trash. This is

environmentally harmful and violates regulatory standards.

Container Management and Labeling
Properly containing and labeling waste prevents accidents and ensures it is handled correctly

by disposal personnel.

Container Type: Use a chemically compatible, sealable container clearly marked for

hazardous waste. The container must be in good condition and not leak.

Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name: "3-Chloro-4-fluoronitrobenzene" and its CAS

number (350-30-1).

List all contents, including contaminated debris.

Indicate the relevant hazards (e.g., "Toxic," "Irritant").

Container Filling: Do not fill the container beyond 90% of its capacity to prevent spills and

allow for expansion. Keep the container securely closed when not in use.

Temporary Storage
Store the collected waste safely in a designated satellite accumulation area while awaiting

pickup.

Location: Store the container in a cool, dry, and well-ventilated location, away from

incompatible materials.

Secondary Containment: Place the waste container in a secondary containment bin to catch

any potential leaks.

Access: Ensure the storage area is secure and only accessible to authorized personnel.
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Final Disposal
The final step is to hand over the waste to qualified professionals for disposal.

Contact EHS: Arrange for a pickup of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Documentation: Complete any required waste manifests or pickup request forms provided by

your EHS office.

Regulatory Compliance: The waste must be disposed of at an approved waste disposal plant

in accordance with all local, regional, and national regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points in the disposal process

for 3-Chloro-4-fluoronitrobenzene.

To cite this document: BenchChem. [Safe Disposal Protocol for 3-Chloro-4-
fluoronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104753#3-chloro-4-fluoronitrobenzene-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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